Cas no 338421-27-5 (4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione)

4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione structure
338421-27-5 structure
Product Name:4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
CAS No:338421-27-5
MF:C12H13NO5S
MW:283.300322294235
CID:5013363
Update Time:2023-08-25

4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione Chemical and Physical Properties

Names and Identifiers

    • 4-(3,4-dimethoxyphenyl)-1lambda4-thiomorpholine-1,3,5-trione
    • Oprea1_821493
    • 4-(3,4-dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
    • 4-(3,4-Dimethoxyphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
    • Inchi: 1S/C12H13NO5S/c1-17-9-4-3-8(5-10(9)18-2)13-11(14)6-19(16)7-12(13)15/h3-5H,6-7H2,1-2H3
    • InChI Key: DEHOZCPBPLNSMX-UHFFFAOYSA-N
    • SMILES: S1(CC(N(C(C1)=O)C1C=CC(=C(C=1)OC)OC)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 380
  • XLogP3: 0.2
  • Topological Polar Surface Area: 92.1
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